[(E)-[(E)-2-(4-Chlorophenyl)sulfonyl-4-phenylbut-3-enylidene]amino] 4-chlorobenzoate

• IUPAC Name: [(E)-[(E)-2-(4-chlorophenyl)sulfonyl-4-phenylbut-3-enylidene]amino] 4-chlorobenzoate
• InChI: InChI=1S/C23H17Cl2NO4S/c24-19-9-7-18(8-10-19)23(27)30-26-16-22(13-6-17-4-2-1-3-5-17)31(28,29)21-14-11-20(25)12-15-21/h1-16,22H/b13-6+,26-16+
• InChI Key: PTGZQSMNJOQYJN-KSEXHWCVSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(C=NOC(=O)C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(/C=N/OC(=O)C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H17Cl2NO4S
• Molecular Weight: 474.4 g/mol

Description

[(E)-[(E)-2-(4-Chlorophenyl)sulfonyl-4-phenylbut-3-enylidene]amino] 4-chlorobenzoate is a useful research compound. Its molecular formula is C23H17Cl2NO4S and its molecular weight is 474.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

• A study described the synthesis of derivatives starting from 4-chlorobenzoic acid, which showed anti-tobacco mosaic virus activity, indicating potential antiviral applications (Chen et al., 2010).

Substrate Stereospecificity in Biochemical Reactions

• Research on beta-aryl-gamma-aminobutyric acid analogues, including compounds related to 4-chlorobenzoic acid, highlighted their substrate and inhibitory properties in biochemical processes (Silverman et al., 1987).

Antimicrobial Applications

• A study synthesized compounds starting from a derivative similar to 4-chlorobenzoic acid, which showed potent antimicrobial activity against both Gram-negative and Gram-positive bacteria (Hafez et al., 2016).

Anticancer Evaluation

• Compounds synthesized from derivatives similar to 4-chlorobenzoic acid showed remarkable cytotoxic activity against human cancer cell lines, suggesting potential in cancer treatment (Ravichandiran et al., 2019).

Thromboxane Receptor Antagonism

• Research on enantiomers of a compound structurally related to 4-chlorobenzoic acid showed thromboxane receptor antagonism and thromboxane synthase inhibition, implying potential therapeutic uses (Bhagwat et al., 1993).

GABA B Receptor Antagonists Synthesis

• The synthesis of compounds including 4-chlorobenzoic acid derivatives as GABA B receptor antagonists was investigated, highlighting their potential in neurological research (Abbenante et al., 1997).

Synthesis of 5-Substituted Series of Triazines

• A study synthesized a series of triazines starting from a compound structurally related to 4-chlorobenzoic acid, indicating potential applications in chemical synthesis (Tayade & Waghmare, 2016).